Cas no 41110-33-2 (Methyl 5-methylpyrazine-2-carboxylate)

Methyl 5-methylpyrazine-2-carboxylate Properties

Names and Identifiers

• Methyl 5-methylpyrazine-2-carboxylate
• 2-Pyrazinecarboxylicacid, 5-methyl-, methyl ester
• 5-methylpyrazine-2-carboxylic acid methyl ester
• Pyrazinecarboxylic acid, 5-methyl-, methyl ester
• 2-pyrazinecarboxylic acid, 5-methyl-, methyl ester
• 2-Pyrazinecarboxylic acid, 5-methyl-,methyl ester
• AMPZ0029
• CRBOSZMVDHYLJE-UHFFFAOYSA-N
• 2-methoxycarbonyl-5-methylpyrazine
• SBB053940
• Methyl 5-mehtylpyrazin
• TS-02019
• EN300-127666
• AM803871
• methyl 5-methylpyrazine-2-carboxylate, AldrichCPR
• CS-0038852
• DTXSID90332766
• MFCD04116910
• SCHEMBL1858691
• SY024382
• FT-0639696
• CHEMBL115764
• 41110-33-2
• 5-methyl-2-pyrazinecarboxylic acid, methyl ester
• 5-Methyl-pyrazine-2-carboxylic acid methyl ester
• METHYL5-METHYLPYRAZINE-2-CARBOXYLATE
• AKOS008904940
• Methyl 5-mehtylpyrazine-2-carboxylate
• DB-007087
• methyl 5-methylpyrazine-2-carboxylate
• ALBB-027674
• +Expand

• MDL： MFCD04116910
• InChIKey： CRBOSZMVDHYLJE-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O2/c1-5-3-9-6(4-8-5)7(10)11-2/h3-4H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=NC(C([H])([H])[H])=C([H])N=1)=O

Computed Properties

• Exact Mass: 152.058578g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.058578g/mol
• Monoisotopic Mass: 152.058578g/mol
• Topological Polar Surface Area: 52.1Ų
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.57160
• PSA: 52.08000
• Refractive Index: 1.512
• Boiling Point: 234.1℃ at 760 mmHg
• Flash Point: 95.4°C
• Density: 1.169

Methyl 5-methylpyrazine-2-carboxylate Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

Methyl 5-methylpyrazine-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%